1-(2-Fluoro-5-methylpyridin-3-yl)ethan-1-ol

• IUPAC Name: 1-(2-fluoro-5-methylpyridin-3-yl)ethanol
• InChI: InChI=1S/C8H10FNO/c1-5-3-7(6(2)11)8(9)10-4-5/h3-4,6,11H,1-2H3
• InChI Key: HLSPNGUUPBIUNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)F)C(C)O
• Molecular Formula: C8H10FNO
• Molecular Weight: 155.17 g/mol

Description

“1-(2-Fluoro-5-methylpyridin-3-yl)ethan-1-ol” is a chemical compound. It is a versatile compound used in diverse scientific research. Its unique structure enables the synthesis of novel drug candidates and functional materials.

Molecular Structure Analysis

The molecular structure of “this compound” is unique, which contributes to its diverse applications in scientific research. The presence of a fluorine atom and a methyl group on the pyridine ring may influence its reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Fragmentation and Decarbonylation Studies

• Electrospray Ionization Mass Fragmentation : A study by Percino et al. (2007) explored the electrospray ionization mass fragmentation of related compounds, providing insights into the behavior of similar molecular structures under mass spectrometry conditions. This research helps understand the fragmentation patterns of such compounds, which is crucial in analytical chemistry and pharmaceutical research Percino, Chapela, Urzúa, Toribio, 2007.

Optical and Electrooptic Film Fabrication

• Chromophore-based Film Fabrication : Facchetti et al. (2006) discussed the synthesis and characteristics of heterocyclic "push-pull" chromophores for film fabrication, indicating the potential application of similar heterocyclic structures in the development of thin films with specific optical and electrooptic properties Facchetti, Beverina, van der Boom, Dutta, Evmenenko, Shukla, Stern, Pagani, Marks, 2006.

Polymer Synthesis

• Polymer Synthesis : Nedorezova et al. (2005) reported on the synthesis of elastomeric polypropylene using specific ligands and metallocenes, demonstrating the role of similar compounds in catalyzing polymer synthesis, which can result in materials with diverse properties, from rigid thermoplastics to elastomeric forms Nedorezova, Veksler, Novikova, Optov, Baranov, Aladyshev, Tsvetkova, Shklyaruk, Krut’ko, Churakov, Kuz'mina, Howard, 2005.

Synthesis of Fluorine Compounds

• Fluorine Compound Synthesis : Banks et al. (1997) detailed the preparation of fluorine-containing compounds derived from nitrogen heterocycles, which is relevant to the synthesis of compounds like 1-(2-Fluoro-5-methylpyridin-3-yl)ethan-1-ol. This research contributes to the understanding of how fluorine can be incorporated into complex organic molecules, a crucial aspect in medicinal chemistry Banks, Besheesh, Mohialdin-Khaffaf, Sharif, 1997.

Complex Formation and Crystallography

• Crystal Structure Analysis : Youinou et al. (1991) investigated the formation of dihelicate and mononuclear complexes with specific ligands and metal cations. This kind of study is significant for understanding the crystallography and complex formation of compounds like this compound Youinou, Ziessel, Lehn, 1991.

Mechanism of Action

The mechanism of action of “1-(2-Fluoro-5-methylpyridin-3-yl)ethan-1-ol” is not specified in the sources I found. Its mechanism of action would depend on its application, particularly if it’s used in the development of pharmaceuticals or other chemical products.